Cas no 2166931-27-5 (6-oxa-9-azaspiro4.5decane-10-carboxylic acid)

• Product Name: 6-oxa-9-azaspiro4.5decane-10-carboxylic acid
• CAS No: 2166931-27-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD30497067
• CID: 5686625
• PubChem ID: 146155864
• Update Time: 2025-05-19

6-oxa-9-azaspiro4.5decane-10-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2166931-27-5
• 6-Oxa-9-azaspiro[4.5]decane-10-carboxylic acid
• EN300-22112068
• 6-oxa-9-azaspiro4.5decane-10-carboxylic acid

• MDL： MFCD30497067
• Inchi： 1S/C9H15NO3/c11-8(12)7-9(3-1-2-4-9)13-6-5-10-7/h7,10H,1-6H2,(H,11,12)
• InChI Key： YMGUUGKONQWUGY-UHFFFAOYSA-N
• SMILES： O1CCNC(C(=O)O)C21CCCC2

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-oxa-9-azaspiro4.5decane-10-carboxylic acid

Introduction to 6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid (CAS No. 2166931-27-5)

6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid, with the CAS number 2166931-27-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The presence of an oxo group and an azaspiro ring system makes this molecule particularly interesting for its potential therapeutic applications.

The chemical structure of 6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid consists of a spirocyclic framework with a six-membered ring containing an oxygen atom and a nine-membered ring containing a nitrogen atom. The carboxylic acid group at the C10 position adds to its functional versatility, allowing for various chemical modifications and derivatizations. This structural diversity is crucial for optimizing the compound's pharmacological properties, such as solubility, stability, and bioavailability.

Recent studies have explored the potential of 6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid has also shown potential in neurodegenerative disorders. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid has been studied for its potential as a drug delivery platform. The spirocyclic structure provides a rigid scaffold that can be functionalized with various targeting ligands or drug molecules. This approach has been explored in cancer therapy, where the compound can be conjugated with anticancer drugs to enhance their delivery to tumor sites while minimizing systemic toxicity.

The synthesis of 6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid involves several steps, including the formation of the spirocyclic core and the introduction of the carboxylic acid group. A common synthetic route involves the reaction of an appropriate oxirane with an azacycle, followed by ring-opening reactions to form the desired spirocyclic structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, 6-oxa-9-azaspiro[4.5]decane-10-carboxylic acid (CAS No. 2166931-27-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in areas such as anti-inflammatory treatments, neurodegenerative disorders, and drug delivery systems. As research continues to advance, this compound may play a significant role in developing new treatments for various diseases.